Cas no 134682-34-1 (Isopropyl 2-bromo-2,2-difluoroacetate)
134682-34-1 structure
Product Name:Isopropyl 2-bromo-2,2-difluoroacetate
CAS No:134682-34-1
MF:C5H7BrF2O2
MW:217.008688211441
CID:2903022
PubChem ID:11053093
Update Time:2025-04-21
Isopropyl 2-bromo-2,2-difluoroacetate Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL8667150
- propan-2-yl 2-bromo-2,2-difluoroacetate
- HS-7597
- IWVAHMZNWCTWBQ-UHFFFAOYSA-N
- 134682-34-1
- Isopropyl 2-bromo-2,2-difluoroacetate
-
- Inchi: 1S/C5H7BrF2O2/c1-3(2)10-4(9)5(6,7)8/h3H,1-2H3
- InChI Key: IWVAHMZNWCTWBQ-UHFFFAOYSA-N
- SMILES: BrC(C(=O)OC(C)C)(F)F
Computed Properties
- Exact Mass: 215.95975Da
- Monoisotopic Mass: 215.95975Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
Isopropyl 2-bromo-2,2-difluoroacetate Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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